4-Isothiocyanato-2,6-dimethylphenol

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 4-isothiocyanato-2,6-dimethylphenol
• InChI: InChI=1S/C9H9NOS/c1-6-3-8(10-5-12)4-7(2)9(6)11/h3-4,11H,1-2H3
• InChI Key: HQVDBPQLWWTOKC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1O)C)N=C=S

Description

4-Isothiocyanato-2,6-dimethylphenol (IDP) is a phenolic compound that has been widely studied for its potential applications in various scientific fields. IDP is a yellow crystalline solid that is soluble in organic solvents and exhibits a strong antioxidant activity.

Scientific Research Applications

4-Isothiocyanato-2,6-dimethylphenol has been extensively studied for its potential applications in various scientific fields. In the field of medicine, 4-Isothiocyanato-2,6-dimethylphenol has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic activities. 4-Isothiocyanato-2,6-dimethylphenol has also been studied for its potential use as a food preservative due to its strong antioxidant activity. In addition, 4-Isothiocyanato-2,6-dimethylphenol has been investigated for its potential applications in the field of materials science, where it has been used as a building block for the synthesis of novel polymers and materials.

Mechanism of Action

The mechanism of action of 4-Isothiocyanato-2,6-dimethylphenol is not fully understood, but it is believed to be related to its antioxidant activity. 4-Isothiocyanato-2,6-dimethylphenol is able to scavenge free radicals and reactive oxygen species, which are known to cause cellular damage and contribute to the development of various diseases. In addition, 4-Isothiocyanato-2,6-dimethylphenol has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
4-Isothiocyanato-2,6-dimethylphenol has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-Isothiocyanato-2,6-dimethylphenol is able to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 4-Isothiocyanato-2,6-dimethylphenol has also been shown to reduce inflammation by inhibiting the activity of certain enzymes that are involved in the inflammatory response. In addition, 4-Isothiocyanato-2,6-dimethylphenol has been shown to improve glucose uptake and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-Isothiocyanato-2,6-dimethylphenol has several advantages for lab experiments, including its strong antioxidant activity and its ability to inhibit the growth of cancer cells. However, 4-Isothiocyanato-2,6-dimethylphenol also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 4-Isothiocyanato-2,6-dimethylphenol. One area of interest is the development of novel materials and polymers based on 4-Isothiocyanato-2,6-dimethylphenol. Another area of interest is the investigation of 4-Isothiocyanato-2,6-dimethylphenol as a potential therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to elucidate the mechanism of action of 4-Isothiocyanato-2,6-dimethylphenol and to determine its potential toxicity at different concentrations.

Synthesis Methods

4-Isothiocyanato-2,6-dimethylphenol can be synthesized by reacting 2,6-dimethylphenol with thiophosgene in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 4-Isothiocyanato-2,6-dimethylphenol as a yellow crystalline solid. The purity of 4-Isothiocyanato-2,6-dimethylphenol can be improved by recrystallization from a suitable solvent.